Cas no 2226235-54-5 ((2S,4R)-2-(Trifluoromethyl)piperidine-4-carboxylic acid)

• Product Name: (2S,4R)-2-(Trifluoromethyl)piperidine-4-carboxylic acid
• CAS No: 2226235-54-5
• MF: C₇H₁₀F₃NO₂
• MW: 197.155012607574
• CID: 5106622
• Update Time: 2023-08-25

(2S,4R)-2-(Trifluoromethyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-2-(Trifluoromethyl)piperidine-4-carboxylic acid

• Inchi： 1S/C7H10F3NO2/c8-7(9,10)5-3-4(6(12)13)1-2-11-5/h4-5,11H,1-3H2,(H,12,13)/t4-,5+/m1/s1
• InChI Key： XSPFXDQSRCIVGC-UHNVWZDZSA-N
• SMILES： FC([C@@H]1C[C@H](C(=O)O)CCN1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• XLogP3: -1.3
• Topological Polar Surface Area: 49.3